ethyl 4-(4-chlorobenzyl)-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-[(4-chlorophenyl)methyl]piperazine-1-carboxylate
• InChI: InChI=1S/C14H19ClN2O2/c1-2-19-14(18)17-9-7-16(8-10-17)11-12-3-5-13(15)6-4-12/h3-6H,2,7-11H2,1H3
• InChI Key: QRBOXOHKMGEZEA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)CC2=CC=C(C=C2)Cl
• Molecular Formula: C14H19ClN2O2
• Molecular Weight: 282.76 g/mol

Description

Ethyl 4-(4-chlorobenzyl)-1-piperazinecarboxylate, commonly known as CBPP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CBPP belongs to the family of piperazine derivatives and has been studied extensively for its pharmacological properties.

Mechanism of Action

The exact mechanism of action of CBPP is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as serotonin, dopamine, and norepinephrine. CBPP has also been found to bind to the sigma-1 receptor, which is involved in various physiological processes such as cell differentiation, apoptosis, and ion channel regulation.
Biochemical and Physiological Effects:
CBPP has been found to affect various biochemical and physiological processes in the body. It has been shown to increase the levels of serotonin and dopamine in the brain, which are associated with mood regulation. CBPP has also been found to reduce the levels of inflammatory cytokines, which play a crucial role in the pathogenesis of various diseases.

Advantages and Limitations for Lab Experiments

CBPP has several advantages as a research tool. It is relatively easy to synthesize and has a high purity level. CBPP is also stable under normal laboratory conditions. However, one of the limitations of CBPP is its low water solubility, which makes it difficult to administer in vivo.

Future Directions

CBPP has shown promising results in preclinical studies, and there is a need for further research to explore its potential therapeutic applications. Some of the future directions for CBPP research include:
1. Investigating the role of CBPP in the treatment of neuropathic pain
2. Studying the effect of CBPP on the sigma-1 receptor and its downstream signaling pathways
3. Exploring the potential of CBPP as an anticancer agent
4. Investigating the pharmacokinetics and pharmacodynamics of CBPP in vivo
Conclusion:
CBPP is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It has been studied extensively for its pharmacological properties and has shown promising results in preclinical studies. CBPP has several advantages as a research tool, but it also has some limitations. Further research is needed to explore the potential of CBPP in various fields such as psychiatry, neurology, and oncology.

Scientific Research Applications

CBPP has been studied for its potential therapeutic applications in various fields such as psychiatry, neurology, and oncology. It has been found to exhibit anxiolytic, antidepressant, and antipsychotic properties in preclinical studies. CBPP has also shown promising results in the treatment of neuropathic pain and cancer.

Synthesis routes and methods I

Procedure details

A mixture of 1-carboethoxypiperazine (25 g; 0.157 mole), 4-chlorobenzyl chloride (26 g; 0.162 mole) and ethanol (250 ml) was gently refluxed for 5 hours and the solvent removed in vacuo. The resulting oil crystallised on cooling to give the hydrochloride of the title compound. Recrystallisation from ethanol gave 29 g (58%) of material of m.p. 208°-210°. (Found; C, 52.70; H, 6.41; N, 8.62; Cl, 21.51; C14H19ClN2O2HCl requires; C, 52.67; H, 6.31; N, 8.78; Cl, 22.20%).

Synthesis routes and methods II

Procedure details